Cas no 87740-32-7 (Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-, hydrochloride)

• Product Name: Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-, hydrochloride
• CAS No: 87740-32-7
• MF: C₁₃H₁₃Cl₂NS
• MW: 286.220020055771
• CID: 652837
• PubChem ID: 71412210
• Update Time: 2025-04-19

Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-, hydrochloride
• 4-[(4-chlorophenyl)methylsulfanyl]aniline,hydrochloride
• 4-{[(4-Chlorophenyl)methyl]sulfanyl}aniline--hydrogen chloride (1/1)
• DTXSID50831780
• 87740-32-7

• Inchi： 1S/C13H12ClNS.ClH/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13;/h1-8H,9,15H2;1H
• InChI Key： DGTMOQBQDUILKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1C=CC(=CC=1)N.Cl

Computed Properties

• Exact Mass: 285.0145760g/mol
• Monoisotopic Mass: 285.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų